Cas no 2227844-28-0 ((3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227844-28-0
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 6100105
• PubChem ID: 165686311
• Update Time: 2025-10-30

(3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid
• 2227844-28-0
• EN300-1779042

• Inchi： 1S/C7H11N3O3/c1-2-10-7(8-4-9-10)5(11)3-6(12)13/h4-5,11H,2-3H2,1H3,(H,12,13)/t5-/m0/s1
• InChI Key： FTKNHYUFOCRRFP-YFKPBYRVSA-N
• SMILES： O[C@@H](CC(=O)O)C1=NC=NN1CC

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.2Ų

Additional information on (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid

(3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid: A Comprehensive Overview

(3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid (CAS No. 2227844-28-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The structure of (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid is characterized by a chiral center at the 3-position of the propanoic acid moiety, which imparts enantiomeric specificity to the molecule. The presence of the 1-ethyl-1H-1,2,4-triazol-5-yl group further enhances its pharmacological profile by providing additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazole derivatives are well-known for their antifungal properties, and this compound has shown promising activity against a range of pathogenic fungi. In vitro studies have demonstrated that it effectively inhibits the growth of Candida albicans and Aspergillus fumigatus, two common causative agents of fungal infections.

Beyond its antifungal activity, (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can modulate key inflammatory pathways, including the inhibition of pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest that it may have potential as a novel anti-inflammatory agent.

In addition to its direct biological activities, (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid has been explored for its use as a building block in drug discovery and development. The chiral center and triazole moiety provide a versatile platform for chemical modifications, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility is particularly valuable in the design of prodrugs and targeted drug delivery systems.

The synthesis of (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the triazole ring. The enantiomeric purity of the final product is crucial for its biological activity and can be achieved through chiral resolution or asymmetric synthesis techniques.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid in various therapeutic settings. Early results from phase I trials have shown promising safety profiles with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a new therapeutic agent.

In conclusion, (3S)-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-hydroxypropanoic acid (CAS No. 2227844-28-0) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and versatile synthetic routes make it an attractive candidate for further research and development in drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.